Cas no 32903-85-8 (1,1'-hexane-1,6-diylbis(3-cyclohexyl-1-nitrosourea))

• Product name: 1,1'-hexane-1,6-diylbis(3-cyclohexyl-1-nitrosourea)
• CAS No: 32903-85-8
• MF: C₂₀H₃₆N₆O₄
• MW: 424.53764
• CID: 1454100
• PubChem ID: 208720

1,1'-hexane-1,6-diylbis(3-cyclohexyl-1-nitrosourea) Chemical and Physical Properties

Names and Identifiers

• 1,1'-hexane-1,6-diylbis(3-cyclohexyl-1-nitrosourea)
• 3-cyclohexyl-1-[6-[cyclohexylcarbamoyl(nitroso)amino]hexyl]-1-nitrosourea
• 1,1'-Hexamethylenebis(3-cyclohexyl-1-nitrosourea)
• 32903-85-8
• DTXSID80186558
• BRN 2192771
• Urea, 1,1'-hexamethylenebis(3-cyclohexyl-1-nitroso-

• Inchi： InChI=1S/C20H36N6O4/c27-19(21-17-11-5-3-6-12-17)25(23-29)15-9-1-2-10-16-26(24-30)20(28)22-18-13-7-4-8-14-18/h17-18H,1-16H2,(H,21,27)(H,22,28)
• InChI Key： WBNGYSPREOXWID-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)NC(=O)N(CCCCCCN(C(=O)NC2CCCCC2)N=O)N=O

Computed Properties

• Exact Mass: 424.28008
• Monoisotopic Mass: 424.27980365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 123.54